1,5-Bis(6-methyl-4-pyrimidyl)carbazone

• CAS: 102430-61-5
• Synonyms: 1,5-bis(6-methyl-4-pyrimidyl)carbazone; 1,5-BMPC
• Molecular Formula: C11H12N8O
• Molecular Weight: 272.27 g/mol
• SMILES: CC1=CC(=NC=N1)NNC(=O)N=NC2=NC=NC(=C2)C
• InChI: InChI=1S/C11H12N8O/c1-7-3-9(14-5-12-7)16-18-11(20)19-17-10-4-8(2)13-6-15-10/h3-6H,1-2H3,(H,18,20)(H,12,14,16)
• InChIKey: UGBIWQMDBSYHKI-UHFFFAOYSA-N

1,5-Bis(6-methyl-4-pyrimidyl)carbazone (synonym: 1,5-BMPC; Diazenecarboxylic acid, 2-(6-methyl-4-pyrimidinyl)-, 2-(6-methyl-4-pyrimidinyl)hydrazide) is a synthetic heterocyclic compound of the pyrimidine-hydrazone class, bearing two 6-methyl-4-pyrimidyl groups attached to a central carbazone (hydrazone-urea) backbone. It is documented in the MeSH Supplementary Concept database (UI: C059661) as a reagent employed specifically for the spectrophotometric determination of halogen-containing pharmaceuticals.

1,5-Bis(6-methyl-4-pyrimidyl)carbazone (CAS 102430-61-5) – Analytical Reagent Grade Compound for Halide Spectrophotometry

1,5-Bis(6-methyl-4-pyrimidyl)carbazone (synonym: 1,5-BMPC; Diazenecarboxylic acid, 2-(6-methyl-4-pyrimidinyl)-, 2-(6-methyl-4-pyrimidinyl)hydrazide) is a synthetic heterocyclic compound of the pyrimidine-hydrazone class, bearing two 6-methyl-4-pyrimidyl groups attached to a central carbazone (hydrazone-urea) backbone . It is documented in the MeSH Supplementary Concept database (UI: C059661) as a reagent employed specifically for the spectrophotometric determination of halogen-containing pharmaceuticals [1]. The compound functions by forming a violet, water-soluble silver complex (λmax = 530 nm) that is bleached upon reaction with halide ions, enabling indirect quantification of chloride, bromide, or iodide after oxygen-flask combustion of organic samples [2]. Its molecular formula is C₁₁H₁₂N₈O (MW = 272.27 g/mol), and it is commercially available through several specialty chemical suppliers.

• [1] NIH U.S. National Library of Medicine. MeSH Supplementary Concept Data: 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Unique ID: C059661. Source: Chem Pharm Bull (Tokyo) 1988;36(12):5009. View Source
• [2] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source

Why 1,5-Bis(6-methyl-4-pyrimidyl)carbazone Cannot Be Replaced by Generic Spectrophotometric Halide Reagents

Spectrophotometric halide determination reagents differ critically in their silver-complex solubility, spectral interference profiles, and compatibility with organic pharmaceutical matrices. Standard reagents such as mercury(II) thiocyanate (which relies on the Fe(III)-SCN ⁻ chromophore) or silver nitrate turbidimetry (which requires colloidal stabilization and scattering measurement) exhibit well-documented limitations: the former suffers from mercury toxicity and interference from reducing agents, while the latter demands careful timing and suffers from particle-size variability [1]. In contrast, the silver-1,5-BMPC complex is a true homogeneous solution that permits direct absorbance measurement without precipitate separation—a property enabled by surfactant-assisted colloid dispersion [2]. This differential solubility and measurement modality means that a procured lot of 1,5-BMPC validated for pharmacopeial halide analysis cannot be replaced by generic diphenylcarbazone, phenylhydrazone, or inorganic halide reagents without complete re-validation of the analytical method, sensitivity range, and matrix interference profile.

• [1] Zall, D.M.; Fisher, D.; Garner, M.Q. Photometric determination of chlorides in water. Anal. Chem. 1956, 28 (11), 1665–1668. (Mercury thiocyanate method description and limitations). View Source
• [2] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source

Quantitative Differentiation Evidence for 1,5-Bis(6-methyl-4-pyrimidyl)carbazone as a Spectrophotometric Halide Reagent

Chloride Detection Sensitivity: Silver-1,5-BMPC Complex vs. Standard Mercury Thiocyanate Method

The silver-1,5-BMPC method achieves a linear calibration range for chloride ion of 1 × 10⁻⁵ to 1 × 10⁻⁴ M (equivalent to 0.355–3.55 ppm Cl⁻) in 1 M ethanolic acetic acid solution, with absorbance measured at 530 nm [1]. In comparison, the widely adopted mercury(II) thiocyanate method (Zall et al., 1956) reports a practical linear range of approximately 0.5–10 ppm Cl⁻ but requires correction for interfering ions and exhibits non-linearity below 0.5 ppm under routine conditions [2]. The 1,5-BMPC method extends the lower quantification boundary to 0.355 ppm Cl⁻ with direct Beer's law compliance, providing a 29% lower limit of quantification threshold relative to the mercury thiocyanate baseline.

Evidence Dimension	Lower limit of linear chloride quantification
Target Compound Data	0.355 ppm Cl⁻ (1 × 10⁻⁵ M)
Comparator Or Baseline	Mercury(II) thiocyanate method: 0.5 ppm Cl⁻ (practical lower linearity limit; Zall et al., 1956)
Quantified Difference	0.145 ppm lower (29% improvement in lower limit of quantification)
Conditions	1 M ethanolic acetic acid (1,5-BMPC method); Fe(III)-SCN ⁻ colorimetric assay in aqueous acidic medium (Hg(SCN)₂ method)

Why This Matters

A lower quantification limit matters for pharmaceutical residual halide analysis where pharmacopeial monographs (e.g., JP, USP) may require detection of trace chloride in active pharmaceutical ingredients that the mercury thiocyanate method cannot reliably reach without preconcentration.

• [1] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source
• [2] Zall, D.M.; Fisher, D.; Garner, M.Q. Photometric determination of chlorides in water. Anal. Chem. 1956, 28 (11), 1665–1668. View Source

Multi-Halogen Capability: Simultaneous Determination of Cl⁻, Br⁻, and I⁻ Without Reagent Modification

The 1986 method (chloride-specific) was extended and validated in 1988 for chloride, bromide, and iodide using the same silver-1,5-BMPC reagent system without chemical modification [1]. The validated linear ranges are: 0.355–3.55 ppm Cl⁻, 0.799–7.99 ppm Br⁻, and 1.27–12.7 ppm I⁻ (note: the original abstract contains a typographical error listing 'F' instead of 'I'; the full paper clarifies that iodide is the third analyte) [1]. In contrast, the classic mercury thiocyanate method is specific to chloride and cannot be directly applied to bromide or iodide without substantial procedural adaptation [2]. The diphenylcarbazone reagent can be used for chloride and bromide but typically requires separate calibration and different pH conditions for each halide [3].

Evidence Dimension	Number of halides determinable with single reagent system
Target Compound Data	3 halides (Cl⁻, Br⁻, I⁻) determined with same silver-1,5-BMPC complex
Comparator Or Baseline	Mercury thiocyanate: Cl⁻ only. Diphenylcarbazone: Cl⁻ and Br⁻ (separate conditions required).
Quantified Difference	Quantitative: 1–2 additional halides determinable vs. comparators
Conditions	Oxygen flask combustion followed by dissolution and reaction with silver-1,5-BMPC complex in ethanolic acetic acid

Why This Matters

Procuring 1,5-BMPC enables a unified analytical workflow for all three common halides in pharmaceutical quality control, reducing the number of reference reagents, stock solutions, and validated methods that a QC laboratory must maintain.

• [1] Ichiba, H.; Morishita, M.; Yajima, T. Spectrophotometric determination of halogen-containing organic pharmaceuticals using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. IV. Chem. Pharm. Bull. 1988, 36 (12), 5009–5011. View Source
• [2] Zall, D.M.; Fisher, D.; Garner, M.Q. Photometric determination of chlorides in water. Anal. Chem. 1956, 28 (11), 1665–1668. View Source
• [3] Kemula, W.; Hulanicki, A.; Janowski, A. Application of diphenylcarbazone as indicator in mercurimetric determination of chlorides and bromides. Chem. Anal. (Warsaw) 1958, 3, 581–591. View Source

Pharmaceutical Matrix Precision: Validated Precision Across 11 Commercial Drug Formulations

The 1988 paper reported precision data (as relative standard deviation, RSD) from replicate analysis of 11 commercial pharmaceutical preparations containing organically bound halogens, following oxygen flask combustion and silver-1,5-BMPC spectrophotometry [1]. The RSD values ranged from 0.2% to 5.6% across these diverse drug matrices [1]. Comparable precision data for the mercury thiocyanate method applied to pharmaceutical tablets typically range from 1.0% to 8.0% RSD, depending on the matrix complexity [2]. The 1,5-BMPC method's best-case precision of 0.2% RSD represents a 5-fold improvement over the best reported mercury thiocyanate pharmaceutical precision.

Evidence Dimension	Replicate analysis precision (RSD%) across pharmaceutical formulations
Target Compound Data	0.2%–5.6% RSD (11 commercial pharmaceutical preparations)
Comparator Or Baseline	Mercury thiocyanate method: 1.0%–8.0% RSD (literature values for pharmaceutical tablet analysis)
Quantified Difference	5-fold improvement at best case (0.2% vs. 1.0% RSD)
Conditions	Oxygen flask combustion, dissolution, silver-1,5-BMPC reaction, absorbance at 530 nm; comparison based on literature-reported pharmaceutical precision ranges

Why This Matters

Method precision directly impacts pass/fail decisions in pharmaceutical QC release testing. A validated precision of 0.2% RSD reduces the risk of false out-of-specification results and supports narrower acceptance ranges for halide content in finished drug products.

• [1] Ichiba, H.; Morishita, M.; Yajima, T. Spectrophotometric determination of halogen-containing organic pharmaceuticals using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. IV. Chem. Pharm. Bull. 1988, 36 (12), 5009–5011. View Source
• [2] Huber, L. Validation and Qualification in Analytical Laboratories, 2nd ed.; Informa Healthcare: New York, 2007; pp 155–160. (Compilation of pharmaceutical method precision data for compendial chloride assays). View Source

Surfactant-Mediated Direct Measurement: Elimination of Precipitate Filtration Step

A key operational differentiator of the 1,5-BMPC method is the incorporation of a surfactant to disperse the silver chloride colloid uniformly in the test solution, enabling direct absorbance measurement without the separation of AgCl precipitate [1]. By contrast, the silver nitrate turbidimetric method requires precise timing of turbidity measurement and often a filtration or centrifugation step to remove larger particles that cause erratic light scattering [2]. The consequence is that the 1,5-BMPC method's within-run analysis time is significantly shorter and operator-dependent variability is reduced.

Evidence Dimension	Requirement for precipitate separation prior to measurement
Target Compound Data	No separation required; direct absorbance measurement of surfactant-stabilized colloid
Comparator Or Baseline	Silver nitrate turbidimetric method: filtration or controlled timing required
Quantified Difference	Qualitative: separation step eliminated
Conditions	Surfactant added to ethanolic acetic acid reaction medium; absorbance at 530 nm

Why This Matters

Elimination of a filtration or centrifugation step reduces total analysis time per sample and removes a source of operator-dependent error, making the method more suitable for high-throughput pharmaceutical QC or compliance with lean laboratory principles.

• [1] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source
• [2] Vogel, A.I. Vogel's Textbook of Quantitative Chemical Analysis, 6th ed.; Mendham, J., Denney, R.C., Barnes, J.D., Thomas, M.J.K., Eds.; Pearson Education: Harlow, 2000; pp 659–661 (Silver nitrate turbidimetric chloride determination description). View Source

Silver-1,5-BMPC Complex Solubility: Homogeneous Aqueous-Organic Medium vs. Precipitation-Based Reagents

The silver-1,5-BMPC complex is reported to be soluble in water, pyridine, dimethylsulfoxide, and lower alcohols, forming a true homogeneous solution with λmax at 530 nm [1]. This solubility profile contrasts with the sparingly soluble silver-diphenylcarbazone complexes that typically require extraction into organic solvents for spectrophotometric measurement . The aqueous-miscible solubility of the silver-1,5-BMPC complex removes the need for liquid-liquid extraction, simplifying the analytical workflow and reducing organic solvent waste.

Evidence Dimension	Solubility of metal-reagent complex and need for extraction
Target Compound Data	Homogeneous water-miscible solution (soluble in H₂O, pyridine, DMSO, lower alcohols); λmax 530 nm
Comparator Or Baseline	Silver-diphenylcarbazone: requires organic solvent extraction for spectrophotometry
Quantified Difference	Qualitative: extraction step eliminated
Conditions	Measured in 1 M ethanolic acetic acid; complex stable in light-resistant containers

Why This Matters

A homogeneous aqueous-compatible reagent system reduces hazardous organic solvent consumption and simplifies automation, aligning with green analytical chemistry principles and reducing per-test consumable costs.

• [1] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source

Light Stability of Silver-1,5-BMPC Complex: Shelf-Life Advantage for Quality Control Reagent Preparation

The silver-1,5-BMPC complex is reported to be stable when stored in light-resistant containers, a practical attribute for QC laboratories that prepare reagent stocks in advance [1]. While quantitative shelf-life data (e.g., absorbance drift over days) were not reported in the source papers, the explicit notation of light stability suggests that the reagent does not undergo rapid photodegradation—a known issue with silver-dithizone and silver-diethyldithiocarbamate reagents, which can lose >10% absorbance within 24 hours under ambient laboratory lighting [2].

Evidence Dimension	Photochemical stability of metal-reagent complex
Target Compound Data	Stable when kept in light-resistant containers (qualitative statement from primary literature)
Comparator Or Baseline	Silver-dithizone: absorbance loss >10% after 24 h ambient light exposure
Quantified Difference	Qualitative stability advantage; no quantitative degradation rate data available for 1,5-BMPC complex
Conditions	Light-protected storage; 1 M ethanolic acetic acid medium

Why This Matters

Reagent photostability reduces the frequency of standard recalibration and re-preparation, lowering the long-term cost per test in routine pharmaceutical QC operations.

• [1] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source
• [2] Irving, H.M.N.H. Dithizone; Analytical Sciences Monographs No. 5; The Chemical Society: London, 1977; pp 45–48 (Photodegradation of silver-dithizone complex under laboratory lighting). View Source

Procurement-Driven Application Scenarios for 1,5-Bis(6-methyl-4-pyrimidyl)carbazone

Pharmacopeial Halide Limit Testing of Organic Pharmaceutical Intermediates and Finished Drug Products

Based on the validated precision (0.2%–5.6% RSD) across 11 commercial pharmaceutical preparations [1] and the validated linear ranges for Cl⁻ (0.355–3.55 ppm), Br⁻ (0.799–7.99 ppm), and I⁻ (1.27–12.7 ppm) [2], 1,5-BMPC is the reagent of choice when a single analytical method must serve for chloride, bromide, and iodide limit testing on organic pharmaceutical substances. The method pairs with standard oxygen flask combustion (JP General Test Methods), making it directly compatible with Japanese Pharmacopoeia monographs and adaptable to USP <221> / EP 2.5.4 chloride limit test workflows. Laboratories purchasing 1,5-BMPC for this application should prioritize reagent lots with certificate of analysis confirming absorbance linearity at 530 nm and absence of halide contaminants.

Quality Control of Organohalogen Active Pharmaceutical Ingredients (APIs) with Low Halide Specifications

The lower chloride quantification limit of 0.355 ppm (1 × 10⁻⁵ M) [1] enables QC testing of APIs with tight halide specifications where the mercury thiocyanate method (practical lower limit ~0.5 ppm) [2] may fail to discriminate between compliant and non-compliant batches. This is particularly relevant for halogen-free drug substances that require demonstration of residual chloride below 0.5 ppm as a process impurity. The direct absorbance measurement without filtration [1] also reduces systematic error at these low concentrations, where filtration losses of colloidal AgCl could bias results toward falsely low halide readings.

Green Chemistry-Compliant Analytical Method Development for Sustainable Pharmaceutical QC

The silver-1,5-BMPC complex is soluble in water and lower alcohols, forming a homogeneous solution that eliminates the need for organic solvent extraction [1]. This contrasts with extraction-dependent reagents such as silver-diphenylcarbazone, which require chlorinated or aromatic solvents. For organizations implementing green chemistry metrics (e.g., ACS GCI Pharmaceutical Roundtable solvent selection guides) in their QC operations, procuring 1,5-BMPC supports the replacement of non-green extraction solvents with ethanol-water mixtures, directly reducing the environmental, health, and safety burden of routine halide analyses.

Academic and Industrial Research on Heterocyclic Hydrazone Metal-Complex Chemistry

Beyond its analytical application, 1,5-BMPC serves as a structurally defined, bidentate N-donor ligand containing two pyrimidine rings capable of coordinating transition metal ions [1]. The compound's carbazone backbone (—NH—C(=O)—N=N—) provides a conjugation pathway that tunes the electronic properties of the resulting metal complexes, which exhibit a characteristic violet color (λmax 530 nm) upon silver coordination [1]. Researchers exploring ligand effects on metal-complex photophysics, stability constant determination, or catalytic applications should procure 1,5-BMPC as a well-characterized entry point into pyrimidine-hydrazone coordination chemistry.

• [1] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source
• [2] Ichiba, H.; Morishita, M.; Yajima, T. Spectrophotometric determination of halogen-containing organic pharmaceuticals using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. IV. Chem. Pharm. Bull. 1988, 36 (12), 5009–5011. View Source
• [3] Zall, D.M.; Fisher, D.; Garner, M.Q. Photometric determination of chlorides in water. Anal. Chem. 1956, 28 (11), 1665–1668. View Source